![molecular formula C20H28Cl2N2O3 B4083970 1-[4-(4-methoxyphenyl)-1-piperazinyl]-3-phenoxy-2-propanol dihydrochloride](/img/structure/B4083970.png)
1-[4-(4-methoxyphenyl)-1-piperazinyl]-3-phenoxy-2-propanol dihydrochloride
Overview
Description
1-[4-(4-methoxyphenyl)-1-piperazinyl]-3-phenoxy-2-propanol dihydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "Prazosin" and is known for its ability to block alpha-adrenergic receptors. In
Mechanism of Action
Prazosin works by blocking alpha-adrenergic receptors, which are responsible for the constriction of blood vessels. By blocking these receptors, Prazosin causes vasodilation and reduces blood pressure. Prazosin also has an antagonistic effect on the alpha-1 receptors in the prostate gland, which reduces the symptoms of benign prostatic hyperplasia.
Biochemical and Physiological Effects:
Prazosin has been shown to have several biochemical and physiological effects. It reduces blood pressure by causing vasodilation, which increases blood flow to the heart and other organs. Prazosin also reduces the symptoms of benign prostatic hyperplasia by relaxing the smooth muscle in the prostate gland. In addition, Prazosin has been shown to reduce the symptoms of PTSD by blocking the alpha-1 receptors in the brain, which reduces the hyperarousal response.
Advantages and Limitations for Lab Experiments
Prazosin has several advantages for lab experiments. It is readily available and relatively inexpensive. Prazosin is also stable and has a long shelf life, which makes it easy to store. However, Prazosin has some limitations for lab experiments. It has a low solubility in water, which can make it difficult to dissolve in some solutions. Prazosin can also have off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of Prazosin. One area of research is the development of new formulations of Prazosin that improve solubility and bioavailability. Another area of research is the investigation of Prazosin for its potential use in the treatment of other medical conditions, such as cocaine addiction and alcohol dependence. Additionally, further research is needed to understand the long-term effects of Prazosin on the body and the potential for drug interactions with other medications.
Conclusion:
In conclusion, Prazosin is a chemical compound that has significant potential for therapeutic applications. Its ability to block alpha-adrenergic receptors has been shown to be effective in the treatment of hypertension, benign prostatic hyperplasia, and PTSD. Prazosin has several advantages for lab experiments, but also has limitations that need to be considered. Future research directions include the development of new formulations, investigation of Prazosin for other medical conditions, and understanding the long-term effects and drug interactions of Prazosin.
Scientific Research Applications
Prazosin has been extensively studied for its potential therapeutic applications in various medical conditions. It has been found to be effective in the treatment of hypertension, benign prostatic hyperplasia, and post-traumatic stress disorder (PTSD). Prazosin is also being investigated for its potential use in the treatment of cocaine addiction and alcohol dependence.
properties
IUPAC Name |
1-[4-(4-methoxyphenyl)piperazin-1-yl]-3-phenoxypropan-2-ol;dihydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O3.2ClH/c1-24-19-9-7-17(8-10-19)22-13-11-21(12-14-22)15-18(23)16-25-20-5-3-2-4-6-20;;/h2-10,18,23H,11-16H2,1H3;2*1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRYFZQRJQZUKRO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)CC(COC3=CC=CC=C3)O.Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28Cl2N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(4-Methoxyphenyl)piperazin-1-yl]-3-phenoxypropan-2-ol;dihydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.